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Chemical Data Summary

The table below consolidates the key identified information for heptyl 1-thiohexopyranoside.

Property Details

Molecular
Formula

C₁₃H₂₆O₅S [1] [2] [3]

Average
Molecular Weight

294.408 g/mol [1] [2] [3]

IUPAC Name (2S,3R,4S,5S,6R)-2-(heptylsulfanyl)-6-(hydroxymethyl)oxane-3,4,5-triol [1] [4]

Chemical
Classification

Thioglycoside [1]

State Solid (predicted) [1]

Handling
Precaution

The safety data for a related compound, 4-Methylphenyl 1-thiohexopyranoside,
advises using personal protective equipment and operating within a well-

ventilated enclosure [5].
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Research Context & Applications

Heptyl 1-thiohexopyranoside is recognized in scientific databases as an experimental small molecule [1].

Its primary research application appears to be in structural biology. It is listed in the Protein Data Bank

(PDB) as heptyl 1-thio-beta-D-glucopyranoside and is categorized as a D-saccharide, indicating its use in

the study and crystallization of proteins [3].

Research into related thioglycoside compounds explores their potential to inhibit the Wnt/β-catenin

signaling pathway [6]. This pathway is a major driver of cell proliferation and is often dysregulated in

cancers like colorectal cancer, making it a significant therapeutic target [6]. The following diagram illustrates

the role of inhibitors in this pathway.
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Troubleshooting Guide

Based on the chemical nature of the compound and general laboratory practice, here are some common

issues and recommended solutions that can guide your experimentation.

Problem Possible Cause Recommended Solution

Poor
Solubility

Low water solubility of the
compound.

Pre-dissolve in a small volume of a compatible co-
solvent (e.g., DMSO) followed by dilution in the aqueous

buffer.

Uncertain
Storage

Lack of specific

manufacturer's
instructions.

Adopt a conservative approach: aliquot and store at
-20°C or -80°C, and protect from moisture.

Loss of
Activity

Chemical degradation over
time.

Record the date of receipt and first use; avoid repeated
freeze-thaw cycles by using aliquots.

Frequently Asked Questions

What is the primary research use of heptyl 1-
thiohexopyranoside?

It is primarily used in biochemistry and structural biology as a detergent or a ligand for protein

crystallization, as evidenced by its entry in the Protein Data Bank [3].

Are there any known safety risks?

While a specific Safety Data Sheet (SDS) for this exact compound was not found, the SDS for a closely

related chemical (4-Methylphenyl 1-thiohexopyranoside) mandates the use of personal protective equipment

and adequate ventilation [5]. This suggests a standard for safe handling should be assumed for all similar

compounds.
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Why is the Wnt signaling pathway important in cancer research?

The Wnt/β-catenin pathway is a critical regulator of cell proliferation and stemness. When mutated or

overactive, it can drive tumor development, progression, and resistance to therapy, particularly in colorectal

cancer [6]. Inhibiting this pathway is a key therapeutic strategy.

Key Handling & Storage Recommendations

Given the lack of explicit data, a conservative storage strategy is recommended to ensure the compound's

stability for research purposes.

Storage Temperature: Based on common practices for sensitive biochemicals, long-term storage at
-20°C is a prudent starting point. For extended long-term storage, -80°C is preferable.

Container: Store in a tightly sealed, light-resistant container.
Handling: Allow the vial to reach room temperature before opening to prevent condensation and

introduction of moisture. Personal protective equipment (PPE) such as gloves and safety glasses
should be worn.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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